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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

GSK1904529A Technical Support Center
Welcome to the technical support center for GSK1904529A. This guide is designed for

researchers, scientists, and drug development professionals, providing detailed troubleshooting

advice and frequently asked questions (FAQs) to ensure the successful use of GSK1904529A
in your cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK1904529A and what is its mechanism of action?

A1: GSK1904529A is a potent and selective, ATP-competitive inhibitor of the insulin-like growth

factor-1 receptor (IGF-1R) and the insulin receptor (IR).[1][2] Dysregulation of the IGF-1R

signaling pathway is implicated in the development of various tumors.[3] GSK1904529A blocks

the autophosphorylation of these receptors and subsequently inhibits downstream signaling

pathways, such as the AKT, IRS-1, and ERK pathways.[2] This inhibition leads to cell cycle

arrest, primarily at the G1 phase, and a reduction in cell proliferation.[1][2][3]

Q2: What is the solubility of GSK1904529A?

A2: GSK1904529A is highly soluble in dimethyl sulfoxide (DMSO), with reported solubilities up

to 50 mg/mL.[1] However, it is poorly soluble in aqueous solutions like water and ethanol. This

low aqueous solubility is a common cause of precipitation when diluting DMSO stock solutions

into cell culture media.

Q3: Why is my GSK1904529A precipitating in the cell culture medium?
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A3: Precipitation of GSK1904529A in cell culture media is a common issue stemming from its

low aqueous solubility. When a concentrated DMSO stock solution is diluted into the aqueous

environment of the culture medium, the inhibitor can "crash out" of solution. Several factors can

contribute to this, including:

High Final Concentration: Exceeding the solubility limit of GSK1904529A in the final culture

medium.

Rapid Dilution: Adding the concentrated DMSO stock directly to a large volume of media can

cause a rapid change in solvent polarity, leading to precipitation.

Low Temperature: Preparing or storing the final media at low temperatures can decrease the

solubility of the compound.

High DMSO Concentration: While GSK1904529A is soluble in DMSO, high final

concentrations of DMSO in the culture media can be toxic to cells. It is crucial to keep the

final DMSO concentration as low as possible, typically below 0.5%.[4]

Q4: What are the consequences of GSK1904529A precipitation in my experiment?

A4: Precipitation of the inhibitor can significantly impact your experimental results by:

Reducing the Effective Concentration: The actual concentration of soluble, active inhibitor

will be lower than intended, leading to inaccurate and unreliable data.

Causing Cellular Stress: The precipitate particles can induce cellular stress or toxicity,

confounding the specific effects of the inhibitor.

Interfering with Assays: Precipitates can interfere with plate-based assays, microscopy, and

flow cytometry.

Troubleshooting Guide: GSK1904529A Precipitation
If you are experiencing precipitation of GSK1904529A in your cell culture media, follow this

step-by-step troubleshooting guide.

Step 1: Review Your Stock Solution Preparation
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Ensure Complete Dissolution: When preparing your DMSO stock solution (e.g., 10 mM),

ensure the compound is fully dissolved.[2] Gentle warming of the tube to 37°C and brief

sonication can aid dissolution.[5]

Use High-Quality, Anhydrous DMSO: Water content in DMSO can affect the solubility and

stability of the compound. Use fresh, high-quality, anhydrous DMSO.

Store Stock Solutions Properly: Aliquot your stock solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.[4]

Step 2: Optimize Your Dilution Method

Perform Serial Dilutions: Instead of adding the concentrated stock directly to your final

volume of media, perform one or more intermediate dilution steps. First, dilute the stock into

a small volume of serum-free media or PBS.

Gradual Addition: Add the intermediate dilution to your final volume of complete media slowly

while gently mixing.

Step 3: Adjust Experimental Conditions

Lower the Final Concentration: If precipitation persists, consider lowering the final working

concentration of GSK1904529A.

Pre-warm Media: Ensure your cell culture media is pre-warmed to 37°C before adding the

inhibitor.

Maintain a Low Final DMSO Concentration: Calculate the final percentage of DMSO in your

media and ensure it is below 0.5%, and ideally below 0.1%.[4] Remember to include a

vehicle control (media with the same final concentration of DMSO) in your experiments.

Quantitative Data Summary
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Parameter Value Cell Line/System Reference

IC50 (IGF-1R) 27 nM Cell-free assay [3]

IC50 (IR) 25 nM Cell-free assay [3]

Ki (IGF-1R) 1.6 nM
Enzyme-inhibitor

binding
[2]

Ki (IR) 1.3 nM
Enzyme-inhibitor

binding
[2]

IC50 (Cell

Proliferation)
35 nM

TC-71 (Ewing's

sarcoma)
[2]

IC50 (Cell

Proliferation)
60 nM NIH-3T3/LISN [2]

IC50 (Cell

Proliferation)
43 nM

SK-N-MC (Ewing's

sarcoma)
[2]

IC50 (Cell

Proliferation)
81 nM

NCI-H929 (Multiple

myeloma)

IC50 (Cell

Proliferation)
124 nM

COLO 205 (Colon

cancer)

IC50 (Cell

Proliferation)
137 nM MCF7 (Breast cancer)

Effective

Concentration
>0.01 µM

Inhibition of IGF-1R

and IR

phosphorylation

[2]

Experimental Protocols
Protocol 1: Preparation of GSK1904529A Stock Solution (10 mM)

Materials:

GSK1904529A powder
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

1. Calculate the required mass of GSK1904529A for your desired volume of 10 mM stock

solution (Molecular Weight: 851.96 g/mol ).

2. Carefully weigh the GSK1904529A powder and transfer it to a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to the tube.

4. Vortex the solution thoroughly. If the compound does not fully dissolve, gently warm the

tube to 37°C for 5-10 minutes and/or sonicate in a water bath for a few minutes.

5. Visually inspect the solution to ensure it is clear and free of any particulate matter.

6. Aliquot the 10 mM stock solution into single-use, sterile microcentrifuge tubes.

7. Store the aliquots at -20°C or -80°C.

Protocol 2: Treating Cells with GSK1904529A and Minimizing Precipitation

Materials:

10 mM GSK1904529A stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Pre-warmed (37°C) serum-free medium or PBS

Sterile conical tubes

Procedure (Example for a final concentration of 1 µM):

1. Intermediate Dilution (100 µM):

In a sterile tube, add 98 µL of pre-warmed serum-free medium or PBS.
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Add 2 µL of the 10 mM GSK1904529A stock solution to the serum-free medium.

Gently pipette up and down to mix. This creates a 100 µM intermediate solution.

2. Final Working Solution (1 µM):

In a sterile conical tube, add the desired final volume of pre-warmed complete cell

culture medium (e.g., 9.9 mL for a final volume of 10 mL).

Add 100 µL of the 100 µM intermediate solution to the complete medium.

Gently invert the tube several times to ensure thorough mixing.

3. Cell Treatment:

Remove the existing medium from your cells.

Add the final working solution of GSK1904529A to your cells.

Remember to include a vehicle control (e.g., 0.01% DMSO in complete medium) in your

experiment.
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Caption: IGF-1R/IR signaling pathway inhibited by GSK1904529A.
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Caption: Experimental workflow for using GSK1904529A.
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Caption: Troubleshooting guide for GSK1904529A precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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